![molecular formula C7H8BrNO B105682 4-Bromo-3-methoxyaniline CAS No. 19056-40-7](/img/structure/B105682.png)
4-Bromo-3-methoxyaniline
Overview
Description
4-Bromo-3-methoxyaniline (4-Br-3-MeO-Aniline) is an aromatic amine compound which is widely used in scientific research. It is a versatile reagent which can be used for a variety of applications including synthesis, drug development, and biochemical and physiological studies. 4-Br-3-MeO-Aniline has been studied extensively in recent years and has been found to possess a variety of properties which make it a useful compound for scientific research.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Bromoquinolines and Quinolin-ols
4-Bromo-3-methoxyaniline derivatives have been used in the synthesis of bromoquinolines and 3-bromoquinolin-6-ols. These compounds, which can carry additional substituents, are synthesized using 2,2,3-Tribromopropanal and are valuable intermediates in organic synthesis (Lamberth et al., 2014).
Synthesis in Ionic Liquids
A method for synthesizing 2-bromo-4-methoxyaniline in ionic liquid has been introduced, showcasing a high yield and purity. This process highlights the environmental benignity and simplicity of operations in modern organic synthesis (Ding Yu-fei, 2011).
Characterization of Benzylideneaniline Compounds
N-(4-bromobenzylidene)-4-methoxyaniline, a derivative, has been synthesized and characterized. The study includes crystal growth, spectroscopic analysis, and exploration of its nonlinear optical properties and biological activities (Subashini et al., 2021).
Applications in Photodynamic Therapy
- Zinc Phthalocyanine Derivatives: A study synthesized new zinc phthalocyanine derivatives, including ones substituted with this compound-based groups. These compounds exhibit high singlet oxygen quantum yield, making them potentially valuable as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin et al., 2020).
Environmental and Analytical Chemistry
Evaluation of Fenton-Like Oxidation
The role of methoxyanilines, including 4-methoxyaniline derivatives, in Fenton-like oxidation for wastewater treatment has been investigated. This study provides insights into their degradation and the efficiency of various oxidation processes (Chaturvedi & Katoch, 2020).
Electrochemical Studies
The electrooxidation of o-methoxyaniline, a related compound, was studied using electrochemical and surface-enhanced Raman scattering methods. This research contributes to understanding the electropolymerization and reaction mechanisms of such compounds (Widera et al., 1997).
Safety and Hazards
4-Bromo-3-methoxyaniline is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves, clothing, and eye/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and washing face, hands, and any exposed skin thoroughly after handling .
Mechanism of Action
Target of Action
4-Bromo-3-methoxyaniline is used in the preparation of 4-Anilino substituted α-carboline compounds as active Brk inhibitors (breast tumor kinase) . Brk is a non-receptor protein-tyrosine kinase that is overexpressed in a high percentage of breast tumors . Therefore, the primary target of this compound is the Brk protein.
Mode of Action
It is known to interact with its target, the brk protein, by inhibiting its kinase activity . This inhibition disrupts the signaling pathways regulated by Brk, leading to changes in cell proliferation and survival .
Biochemical Pathways
The biochemical pathways affected by this compound are those regulated by the Brk protein. Brk is involved in various signaling pathways that control cell proliferation, survival, and migration . By inhibiting Brk, this compound can disrupt these pathways, potentially leading to reduced tumor growth .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and to be bbb permeant . Its lipophilicity (Log Po/w) is predicted to be 1.81 , which may influence its distribution and bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are likely related to its inhibition of Brk. This could lead to disruption of Brk-regulated signaling pathways, potentially resulting in reduced cell proliferation and survival . .
Properties
IUPAC Name |
4-bromo-3-methoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c1-10-7-4-5(9)2-3-6(7)8/h2-4H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUTNWXBHRAIQSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80426966 | |
Record name | 4-Bromo-3-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19056-40-7 | |
Record name | 4-Bromo-3-methoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80426966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-3-methoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.